Cas no 33070-32-5 (5-bromo-2,2-difluoro-2H-1,3-benzodioxole)

• Product Name: 5-bromo-2,2-difluoro-2H-1,3-benzodioxole
• CAS No: 33070-32-5
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• MDL: MFCD00236212
• CID: 54006
• PubChem ID: 2736271
• Update Time: 2025-04-18

5-bromo-2,2-difluoro-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,2-difluorobenzodioxole
• 5-Bromo-2,2-difluoro-1,3-benzodioxole
• 4-Bromo-1,2-[(difluoromethylene)dioxy]benzene~3,4-[(Difluoromethylene)dioxy]bromobenzene
• 1,2-difluoro-methylenedioxy-4-bromobenzene
• 4-Bromo-1,2-(difluoromethylenedioxy)benzene
• 5-Bromo-2,2-Difluoro-2H-1,3-Benzodioxole
• 4-Bromo-1,2-[(difluoromethylene)dioxy]benzene
• B3781
• EN300-121705
• 5-Bromo-2,2-difluoro-benzo[1,3]dioxole;5-Bromo-2,2-difluoro-1,3-benzodioxole
• 5-bromo-2,2-difluoro-benzo[1,3]dioxole
• BCP15764
• 5-bromo-2,2-difluoro-1,3-benzodioxolane
• CS-W001170
• FT-0620067
• DTXSID20371244
• A5907
• 5-Bromo-2,2-difluorobenzo[d][1,3]dioxole
• AM85729
• PB24651
• SCHEMBL12046
• AKOS003612230
• Z1269242152
• MFCD00236212
• BB 0300680
• 5-bromo-2,2-difluoro- 1,3-benzodioxole
• SY009399
• Q-101060
• 5-bromo-2,2-difluoro-1,3-dioxaindane
• PS-7636
• 33070-32-5
• 1,3-Benzodioxole, 5-bromo-2,2-difluoro-
• 5-bromo-2,2-difluoro-1,3-benzodioxole, AldrichCPR
• STL554689
• BBL100895
• 5-bromo-2,2-difluoro-2H-1,3-benzodioxole

• MDL： MFCD00236212
• Inchi： 1S/C7H3BrF2O2/c8-4-1-2-5-6(3-4)12-7(9,10)11-5/h1-3H
• InChI Key： SZRHWHHXVXSGMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(O2)(F)F
• BRN： 1425209

Computed Properties

• Exact Mass: 235.92800
• Monoisotopic Mass: 235.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.740(lit.)
• Melting Point: No data available
• Boiling Point: 79°C/20mmHg(lit.)
• Flash Point: >75℃
• Refractive Index: 1.4967
• Solubility: Miscible with hexane.
• PSA: 18.46000
• LogP: 2.77060
• Solubility: Insoluble in water

5-bromo-2,2-difluoro-2H-1,3-benzodioxole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazard Category Code： R36: eye irritation R41: risk of serious eye damage
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

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